Cas no 1803-67-4 ((3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone)

(3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone structure

1803-67-4 structure

Product name:(3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone

CAS No:1803-67-4

MF:C₃₂H₅₆N₄O₈

MW:624.80904

CID:2013649

PubChem ID:91617810

(3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone Chemical and Physical Properties

Names and Identifiers

- (3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone
- (6-L-leucine)-sporidesmolide-I
- cyclo-(L-2-hydroxy-3-methyl-butyryl->D-valyl->D-leucyl->L-2-hydroxy-3-methyl-butyryl->L-valyl->L-leucyl)
- sporidesmolide-III
- SporidesmolideIII(N-Desmethyl-sporidesmolid I)
- [6]N-demethyl-sporidesmolide-I
- (3S,6S,10R,13R,16S,20S)-6,16-dihydroxy-7,17-dimethyl-10,20-bis(2-methylpropyl)-3,13-di(propan-2-yl)-1,4,11,14-tetrazacycloicosane-2,5,9,12,15,19-hexone
- Cyclo(L-Hmb-D-Val-D-Leu-L-Hmb-L-Val-L-Leu-)
- HY-129484
- CYCLO(L-.ALPHA.-HYDROXYISOVALERYL-D-VALYL-D-LEUCYL-L-.ALPHA.-HYDROXYISOVALERYL-L-VALYL-L-LEUCYL)
- CYCLO(L-ALPHA-HYDROXYISOVALERYL-D-VALYL-D-LEUCYL-L-ALPHA-HYDROXYISOVALERYL-L-VALYL-L-LEUCYL)
- SPORIDESMOLIDE III [MI]
- 1HEK8TYB6W
- DTXCID4093435
- Cyclo(3-methyl-L-2-hydroxybutanoyl-D-valyl-D-leucyl-3-methyl-L-2-hydroxybutanoyl-L-valyl-L-leucyl)
- Sporidesmolide III
- Q27252426
- UNII-1HEK8TYB6W
- DEMETHYLSPORIDESMOLIDE I
- 1803-67-4
- (3R,6R,9S,12S,15S,18S)-3,12-bis(2-methylpropyl)-6,9,15,18-tetra(propan-2-yl)-1,10-dioxa-4,7,13,16-tetrazacyclooctadecane-2,5,8,11,14,17-hexone
- SPORIDESMOLIDE I, 6-L-LEUCINE-
- AKOS040755532
- Inchi： InChI=1S/C32H56N4O8/c1-15(2)13-21-31(41)43-25(19(9)10)29(39)36-24(18(7)8)28(38)34-22(14-16(3)4)32(42)44-26(20(11)12)30(40)35-23(17(5)6)27(37)33-21/h15-26H,13-14H2,1-12H3,(H,33,37)(H,34,38)(H,35,40)(H,36,39)
- InChI Key： UCQPBOFHICXBCU-UHFFFAOYSA-N
- SMILES： CC(C)CC1NC(=O)C(NC(=O)C(OC(=O)C(CC(C)C)NC(=O)C(NC(=O)C(OC1=O)C(C)C)C(C)C)C(C)C)C(C)C

Computed Properties

Exact Mass: 624.40981476Da
Monoisotopic Mass: 624.40981476Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 44
Rotatable Bond Count: 8
Complexity: 944
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 169Å²
XLogP3: 6.1

Experimental Properties

Melting Point: 277-278°
Specific Rotation: D -80° (c = 1.6 in acetic acid)

(3S)-3r,12t-diisobutyl-6c,9c,15t,18c-tetraisopropyl-1,10-dioxa-4,7,13,16-tetraaza-cyclooctadecane-2,5,8,11,14,17-hexaone Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
BioAustralis	BIA-S1605-0.50 mg	Sporidesmolide III	1803-67-4	>95% by HPLC	0.50 mg	$290.00	2023-07-10
BioAustralis	BIA-S1605-0.50mg	Sporidesmolide III	1803-67-4	>95% by HPLC	0.50mg	$300.00	2024-08-20
BioAustralis	BIA-S1605-2.50mg	Sporidesmolide III	1803-67-4	>95% by HPLC	2.50mg	$1050.00	2024-08-20
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74134-2.5mg	Sporidesmolide III	1803-67-4	98%	2.5mg	￥0.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74134-500ug	Sporidesmolide III	1803-67-4	98%	500ug	￥3673.00	2022-04-26
A2B Chem LLC	AF00828-2.5mg	Cyclo(L-Hmb-D-Val-D-Leu-L-Hmb-L-Val-L-Leu-)	1803-67-4	≥95%	2.5mg	$875.00	2024-04-20
BioAustralis	BIA-S1605-2.50 mg	Sporidesmolide III	1803-67-4	>95% by HPLC	2.50 mg	$1,015.00	2023-07-10
1PlusChem	1P00AR24-2.5mg	Cyclo(L-Hmb-D-Val-D-Leu-L-Hmb-L-Val-L-Leu-)	1803-67-4	≥95%	2.5mg	$1150.00	2024-06-18